Cas no 2138571-07-8 (2-cyclohexyl-5-formyl-1H-imidazole-4-carboxylic acid)

• Product Name: 2-cyclohexyl-5-formyl-1H-imidazole-4-carboxylic acid
• CAS No: 2138571-07-8
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6106651
• PubChem ID: 165498387
• Update Time: 2025-10-16

2-cyclohexyl-5-formyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1159851
• 2138571-07-8
• 2-cyclohexyl-5-formyl-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C11H14N2O3/c14-6-8-9(11(15)16)13-10(12-8)7-4-2-1-3-5-7/h6-7H,1-5H2,(H,12,13)(H,15,16)
• InChI Key： XHVZJDULXFHJOV-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=O)NC(C2CCCCC2)=N1)=O

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83Ų

Additional information on 2-cyclohexyl-5-formyl-1H-imidazole-4-carboxylic acid

Comprehensive Overview of 2-Cyclohexyl-5-formyl-1H-imidazole-4-carboxylic acid (CAS No. 2138571-07-8)

2-Cyclohexyl-5-formyl-1H-imidazole-4-carboxylic acid (CAS No. 2138571-07-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This imidazole derivative is characterized by its unique molecular structure, featuring a cyclohexyl group, a formyl group, and a carboxylic acid functional group. These structural attributes make it a versatile intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The compound's CAS number 2138571-07-8 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Its imidazole core is a hallmark of many biologically active compounds, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Recent studies highlight its potential as a building block for small-molecule inhibitors, a hot topic in targeted therapy research. With the rise of AI-driven drug design, compounds like 2-cyclohexyl-5-formyl-1H-imidazole-4-carboxylic acid are increasingly explored for their molecular docking capabilities and structure-activity relationships (SAR).

In the context of green chemistry, this compound aligns with the growing demand for sustainable synthesis methods. Researchers are investigating eco-friendly catalytic processes to produce imidazole derivatives, reducing reliance on hazardous reagents. This trend resonates with the broader scientific community's focus on environmentally friendly pharmaceuticals, a frequently searched topic in academic and industrial circles.

Another area of interest is the compound's role in heterocyclic chemistry, a field central to modern medicinal chemistry. Its formyl and carboxylic acid groups offer reactive sites for further functionalization, enabling the creation of diverse drug-like molecules. This adaptability is particularly relevant in combinatorial chemistry, where rapid synthesis of compound libraries is essential for high-throughput screening.

From a commercial perspective, 2-cyclohexyl-5-formyl-1H-imidazole-4-carboxylic acid is often sought after by contract research organizations (CROs) and pharmaceutical companies specializing in custom synthesis. Its applications extend to material science, where imidazole-based compounds are explored for their electronic properties in organic semiconductors. This interdisciplinary relevance underscores its value across multiple sectors.

In summary, 2-cyclohexyl-5-formyl-1H-imidazole-4-carboxylic acid (CAS No. 2138571-07-8) is a multifaceted compound with broad applicability in drug discovery, agrochemicals, and advanced materials. Its structural features and reactivity profile position it as a key player in the development of next-generation therapeutics and functional materials, making it a subject of ongoing scientific and industrial interest.